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Secoxyloganin methyl ester Secoxyloganin methyl ester
Brand Name: Vulcanchem
CAS No.: 74713-15-8
VCID: VC0114607
InChI: InChI=1S/C18H26O11/c1-4-8-9(5-12(20)25-2)10(16(24)26-3)7-27-17(8)29-18-15(23)14(22)13(21)11(6-19)28-18/h4,7-9,11,13-15,17-19,21-23H,1,5-6H2,2-3H3/t8-,9+,11-,13-,14+,15-,17+,18+/m1/s1
SMILES: COC(=O)CC1C(C(OC=C1C(=O)OC)OC2C(C(C(C(O2)CO)O)O)O)C=C
Molecular Formula: C18H26O11
Molecular Weight: 418.4 g/mol

Secoxyloganin methyl ester

CAS No.: 74713-15-8

Reference Standards

VCID: VC0114607

Molecular Formula: C18H26O11

Molecular Weight: 418.4 g/mol

Secoxyloganin methyl ester - 74713-15-8

CAS No. 74713-15-8
Product Name Secoxyloganin methyl ester
Molecular Formula C18H26O11
Molecular Weight 418.4 g/mol
IUPAC Name methyl (2S,3R,4S)-3-ethenyl-4-(2-methoxy-2-oxoethyl)-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
Standard InChI InChI=1S/C18H26O11/c1-4-8-9(5-12(20)25-2)10(16(24)26-3)7-27-17(8)29-18-15(23)14(22)13(21)11(6-19)28-18/h4,7-9,11,13-15,17-19,21-23H,1,5-6H2,2-3H3/t8-,9+,11-,13-,14+,15-,17+,18+/m1/s1
Standard InChIKey MPCHHOVJEMEKKG-VPNMNMBESA-N
Isomeric SMILES COC(=O)C[C@H]1[C@H]([C@@H](OC=C1C(=O)OC)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)C=C
SMILES COC(=O)CC1C(C(OC=C1C(=O)OC)OC2C(C(C(C(O2)CO)O)O)O)C=C
Canonical SMILES COC(=O)CC1C(C(OC=C1C(=O)OC)OC2C(C(C(C(O2)CO)O)O)O)C=C
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PubChem Compound 14105070
Last Modified Nov 11 2021
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